Cas no 596124-81-1 (Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-)

Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl- structure
596124-81-1 structure
Product Name:Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-
CAS No:596124-81-1
MF:C20H20N2O2
MW:320.385004997253
CID:1615681
Update Time:2024-09-12

Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-
    • Inchi: 1S/C20H20N2O2/c1-3-15-6-10-16(11-7-15)19-12-18(24-22-19)13-21-20(23)17-8-4-14(2)5-9-17/h4-12H,3,13H2,1-2H3,(H,21,23)
    • InChI Key: QKOVZQGBEDKCQA-UHFFFAOYSA-N
    • SMILES: C(NCC1ON=C(C2=CC=C(CC)C=C2)C=1)(=O)C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 320.1526

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 547.5±50.0 °C(Predicted)
  • PSA: 55.13
  • pka: 13.54±0.46(Predicted)
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